[4-(2,2-Diethoxy-ethoxy)-phenyl]-methanol

• Molecular Formula: C13H20O4
• Molecular Weight: 240.29 g/mol
• IUPAC Name: [4-(2,2-diethoxyethoxy)phenyl]methanol
• InChI: InChI=1S/C13H20O4/c1-3-15-13(16-4-2)10-17-12-7-5-11(9-14)6-8-12/h5-8,13-14H,3-4,9-10H2,1-2H3
• InChI Key: PCKQTIQMAIMGLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(COC1=CC=C(C=C1)CO)OCC

Description

[4-(2,2-Diethoxy-ethoxy)-phenyl]-methanol is a useful research compound. Its molecular formula is C13H20O4 and its molecular weight is 240.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Caesium carbonate (39.4 g) was added to a solution of 4-hydroxymethyl-phenol (10 g) and 2-bromo-1,1-diethoxyethane (12.73 mL) in DMF (200 mL) and the resulting mixture stirred at 90° C. for 16 h. The reaction was poured into water (500 mL) and extracted with ethyl acetate (3×250 mL). The combined organic solutions were washed with water (250 mL) and brine (250 mL), then dried over sodium sulphate, filtered and evaporated in vacuo. Purification was by silica gel chromatography eluting with an isohexane to diethyl ether gradient to give the subtitled compound as a yellow oil. Yield 9.5 g.